Cas no 1624606-96-7 (7-chloro-2-(difluoromethyl)-1,3thiazolo5,4-dpyrimidine)

• Product Name: 7-chloro-2-(difluoromethyl)-1,3thiazolo5,4-dpyrimidine
• CAS No: 1624606-96-7
• MF: C₆H₂ClF₂N₃S
• MW: 221.614984989166
• CID: 4609619
• PubChem ID: 86732277
• Update Time: 2025-08-05

7-chloro-2-(difluoromethyl)-1,3thiazolo5,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-2-(difluoromethyl)-[1,3]thiazolo[5,4-d]pyrimidine
• 7-Chloro-2-(difluoromethyl)thiazolo[5,4-d]pyrimidine
• 7-chloro-2-(difluoromethyl)-1,3thiazolo5,4-dpyrimidine

• Inchi： 1S/C6H2ClF2N3S/c7-3-2-5(11-1-10-3)13-6(12-2)4(8)9/h1,4H
• InChI Key： IHQNDGGDVOEBFB-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C2N=C(C(F)F)SC2=N1

Additional information on 7-chloro-2-(difluoromethyl)-1,3thiazolo5,4-dpyrimidine

7-Chloro-2-(Difluoromethyl)-1,3-Thiazolo[5,4-d]Pyrimidine: A Comprehensive Overview

The compound with CAS No. 1624606-96-7, known as 7-chloro-2-(difluoromethyl)-1,3-thiazolo[5,4-d]pyrimidine, is a highly specialized heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazolopyrimidines, which are known for their unique structural features and diverse biological activities. The molecule's structure incorporates a thiazole ring fused with a pyrimidine ring, with substituents at positions 7 and 2 that contribute to its distinct chemical properties.

Recent studies have highlighted the potential of 7-chloro-2-(difluoromethyl)-1,3-thiazolo[5,4-d]pyrimidine as a promising candidate in drug discovery. Its thiazolopyrimidine core is a common motif in various bioactive molecules, including kinase inhibitors and antiviral agents. The chlorine substituent at position 7 and the difluoromethyl group at position 2 play critical roles in modulating the compound's electronic properties and three-dimensional conformation, which are essential for its interactions with biological targets.

One of the most notable advancements in the study of this compound involves its application in the development of targeted therapies. Researchers have explored its ability to inhibit specific protein kinases, which are often overexpressed in cancer cells. Preclinical studies have demonstrated that 7-chloro-2-(difluoromethyl)-1,3-thiazolo[5,4-d]pyrimidine exhibits potent inhibitory activity against key oncogenic kinases, suggesting its potential as an anticancer agent. These findings align with the growing trend in medicinal chemistry toward designing small-molecule inhibitors with high specificity and efficacy.

In addition to its therapeutic potential, this compound has also been investigated for its role in antiviral research. The thiazolopyrimidine scaffold has been shown to possess antiviral properties against several pathogens, including influenza viruses and hepatitis C virus (HCV). The incorporation of fluorine atoms in the molecule enhances its lipophilicity and stability, making it an attractive candidate for further exploration in antiviral drug development.

The synthesis of 7-chloro-2-(difluoromethyl)-1,3-thiazolo[5,4-d]pyrimidine involves a multi-step process that combines principles from heterocyclic chemistry and fluorination techniques. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of transition metal catalysts has facilitated the formation of the thiazolopyrimidine ring system under mild conditions, reducing the overall cost and improving scalability.

From a structural standpoint, the compound's thiazole ring contributes to its aromaticity and planarity, while the pyrimidine ring provides additional sites for hydrogen bonding and π-π interactions. These features are crucial for its binding affinity to biological targets such as enzymes and receptors. Computational studies using molecular docking have provided insights into how these structural elements influence the compound's binding modes and selectivity.

Another area of active research is the exploration of 7-chloro-2-(difluoromethyl)-1,3-thiazolo[5,4-d]pyrimidine as a lead compound for developing multi-target-directed ligands (MTDLs). By modifying its substituents or incorporating additional functional groups, researchers aim to create molecules that can simultaneously target multiple pathways involved in complex diseases like cancer or neurodegenerative disorders.

The pharmacokinetic properties of this compound have also been extensively studied. In vivo experiments have shown that it exhibits moderate solubility and permeability, which are essential for effective drug delivery. However, further optimization may be required to enhance its bioavailability and reduce potential toxicity.

In conclusion, 7-chloro-2-(difluoromethyl)-1,3-thiazolo[5,4-d]pyrimidine represents a compelling example of how structural diversity within heterocyclic compounds can lead to innovative therapeutic solutions. With ongoing research into its biological activities and chemical synthesis methods, this compound continues to be a focal point in modern drug discovery efforts.